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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent computerized tools used

in the assessment of Attention-Deficit/Hyperactivity Disorder (ADHD): the Cognitive Task

Application (Cotapp) and the Quantified Behavioral Test (QbTest). This document is intended

for researchers, scientists, and drug development professionals seeking an objective

comparison of these instruments, supported by available experimental data and detailed

methodologies.

Executive Summary
Both Cotapp and QbTest offer objective, computer-based assessments to aid in the clinical

evaluation of ADHD. However, they differ significantly in their approach and the breadth of

cognitive functions they measure. The QbTest is a focused assessment of the core symptoms

of ADHD—inattention, hyperactivity, and impulsivity—combining a continuous performance task

(CPT) with motion tracking. Cotapp, on the other hand, provides a broader cognitive profile,

assessing a wider range of executive functions beyond the core ADHD symptoms. While
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extensive quantitative data on the diagnostic accuracy of the QbTest is available, similar

specific metrics for Cotapp are not as readily found in the reviewed literature.

Data Presentation: A Comparative Overview
The following tables summarize the key features and available quantitative data for both

Cotapp and QbTest.

Table 1: General Characteristics and Methodology

Feature Cotapp QbTest

Primary Focus

Cognitive profiling; assessment

of a broad range of cognitive

strengths and weaknesses.[1]

[2]

Objective measurement of the

three core symptoms of ADHD:

inattention, hyperactivity, and

impulsivity.[3]

Target Age Group 6 to 12 years.[2] 6 to 60 years.[3]

Test Duration
Approximately 30-40 minutes.

[1]
15-20 minutes.

Methodology

Computerized task battery

consisting of seven distinct

blocks assessing various

cognitive domains.[2][4]

Computer-based continuous

performance task (CPT)

combined with infrared motion

tracking.[3]

Output

Detailed cognitive profile with

22 basic and 46 specialized

parameters.[4]

Report comparing the patient's

performance to an age and

gender-matched control group

on the three core ADHD

symptoms.[3]

Table 2: Assessed Cognitive Domains
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Cognitive Domain Cotapp QbTest

Processing Speed Yes No

Attention
Yes (Sustained attention,

Arousal regulation)[1]
Yes (Inattention)[3]

Executive Control
Yes (Inhibition, Cognitive

flexibility)[1]
No

Working Memory Yes[1] No

Learning Speed Yes No

Hyperactivity

No (Motor and verbal

restlessness observed and

registered by the test leader)

[2]

Yes (Measured by motion

tracking)[3]

Impulsivity Yes (Waiting time tolerance)[1] Yes (Commission errors)[3]

Reward Sensitivity Yes[1] No

Table 3: Quantitative Performance Data (Diagnostic Accuracy for ADHD)
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Metric Cotapp
QbTest (from systematic
review and meta-analysis)
[5]

Sensitivity (Total Score)
Data not available in reviewed

literature.
0.78 (95% CI: 0.69–0.85)

Specificity (Total Score)
Data not available in reviewed

literature.
0.70 (95% CI: 0.57–0.81)

Area Under the Curve (AUC)

(Total Score)

Data not available in reviewed

literature.
0.72 (95% CI: 0.57–0.87)

Sensitivity (Inattention)
Data not available in reviewed

literature.
0.65 (95% CI: 0.52–0.75)

Specificity (Inattention)
Data not available in reviewed

literature.
0.65 (95% CI: 0.48–0.78)

Sensitivity (Hyperactivity) N/A 0.48 (95% CI: 0.35–0.61)

Specificity (Hyperactivity) N/A 0.83 (95% CI: 0.60–0.94)

Sensitivity (Impulsivity)
Data not available in reviewed

literature.
0.63 (95% CI: 0.51-0.74)

Specificity (Impulsivity)
Data not available in reviewed

literature.
0.68 (95% CI: 0.54-0.79)

Note: The available literature for Cotapp indicates that the test shows associations with ADHD,

but specific diagnostic accuracy metrics like sensitivity and specificity were not found.

Experimental Protocols
Cotapp Experimental Protocol
The Cotapp is administered individually in a quiet, low-stimulus environment. The test consists

of seven distinct blocks, each preceded by instructions and a short practice round. The child

interacts with the test on a computer, and a test leader observes and can provide coaching if

necessary. The test is self-paced, meaning the next trial is presented only after the child

responds to the previous one.[2]
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The seven blocks of the Cotapp assess:

Simple processing speed: A one-choice reaction time task.[4]

Attention and response inhibition: A Go/No-Go task.

Cognitive flexibility: A task requiring shifting between response rules.

Interference sensitivity: A task with spatial interference.

Working memory: An n-back task.

Reward sensitivity and waiting impulsivity: A choice task between immediate smaller rewards

and delayed larger rewards.

Sustained attention and arousal regulation: A task with a variable and prolonged inter-

stimulus interval.[4]

A validation study for Cotapp included a normative sample of 1,032 Dutch children and a

clinical sample of 79 children with ADHD.[4] The study demonstrated good split-half reliability

for most basic parameters and moderate to strong test-retest reliability.[4]

QbTest Experimental Protocol
The QbTest is also administered in a controlled environment. The participant is seated in front

of a computer screen and wears a headband with an infrared marker. An infrared camera

tracks the movement of the marker throughout the test.

The core of the QbTest is a continuous performance task (CPT). For children aged 6-12, the

task is simpler, while for those aged 12-60, a more complex task is presented. Participants are

instructed to press a responder button when a specific target stimulus (e.g., a certain shape

and color combination) appears on the screen and to refrain from pressing the button for non-

target stimuli.[3]

The test measures three cardinal symptoms of ADHD:

Inattention: Measured by errors of omission (not responding to a target) and reaction time

variability.[3]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#a-comparative-analysis-of-cotapp-and-qbtest-for-adhd-assessment
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#a-comparative-analysis-of-cotapp-and-qbtest-for-adhd-assessment
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://pubmed.ncbi.nlm.nih.gov/11785580/
https://pubmed.ncbi.nlm.nih.gov/11785580/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impulsivity: Measured by errors of commission (responding to a non-target).[3]

Hyperactivity: Measured by the movement of the head, tracked by the infrared camera, with

millimeter precision.[3]

The performance data is then compared to a normative database of individuals of the same

age and gender who do not have ADHD. A systematic review and meta-analysis included 15

studies with a total of 2,058 participants to determine the diagnostic accuracy of the QbTest.[5]

Visualization of Workflows
The following diagrams illustrate the experimental workflows for Cotapp and QbTest.

Setup Test Administration (Self-Paced) Output

Individual administration in a quiet, low-stimulus environment Test leader provides instructions and observes Block 1: Simple Processing Speed Block 2: Attention & Inhibition Block 3: Cognitive Flexibility Block 4: Interference Sensitivity Block 5: Working Memory Block 6: Reward Sensitivity Block 7: Sustained Attention Detailed Cognitive Profile (22 basic, 46 specialized parameters)

Setup

Test Administration

Measurement

Output

Controlled environment Participant wears headband with infrared marker

Continuous Performance Task (CPT) on computer

Infrared camera tracks head movement Hyperactivity (Motion tracking)

Press button for target stimuli, ignore non-targets

Inattention (Omission errors, RT variability)

Impulsivity (Commission errors) Comparison to age/gender matched normative data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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